Cas no 307514-06-3 (7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one)

307514-06-3 structure
Product name:7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one
- CHEMBL4546032
- HMS1612A05
- STK842133
- AKOS001074035
- 307514-06-3
- Oprea1_733505
- SR-01000424027-1
- G42263
- BIM-0036799.P001
- 7-(3-chlorophenyl)-5-hydroxy-1,3-benzoxathiol-2-one
- EN300-04226
- CCG-16141
- 7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
- Z56862245
- AG-690/12377382
- SCHEMBL6001607
- CBMicro_037011
- C13H7ClO3S
- SR-01000424027
- Oprea1_285498
- 7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
-
- Inchi: InChI=1S/C13H7ClO3S/c14-8-3-1-2-7(4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H
- InChI Key: VPTFYMNILPYFRK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 277.9804429Da
- Monoisotopic Mass: 277.9804429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8Ų
- XLogP3: 4.2
7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C614350-50mg |
7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
Aaron | AR019IDQ-250mg |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 250mg |
$270.00 | 2025-02-10 | |
Aaron | AR019IDQ-5g |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 5g |
$1785.00 | 2025-02-10 | |
Aaron | AR019IDQ-2.5g |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 2.5g |
$1218.00 | 2025-02-10 | |
1PlusChem | 1P019I5E-250mg |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 250mg |
$274.00 | 2024-05-06 | |
Aaron | AR019IDQ-100mg |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 100mg |
$196.00 | 2025-02-10 | |
1PlusChem | 1P019I5E-100mg |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 100mg |
$209.00 | 2024-05-06 | |
1PlusChem | 1P019I5E-10g |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 10g |
$2411.00 | 2024-05-06 | |
TRC | C614350-100mg |
7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
1PlusChem | 1P019I5E-1g |
7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one |
307514-06-3 | 95% | 1g |
$609.00 | 2024-05-06 |
7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Related Literature
-
Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
-
Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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